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Compound of Interest

Compound Name: 4-Pyridoxic Acid-d3

Cat. No.: B602533 Get Quote

This technical guide provides a comprehensive overview of 4-Pyridoxic Acid-d3, a deuterated

stable isotope-labeled internal standard for 4-Pyridoxic Acid. It is intended for researchers,

scientists, and drug development professionals utilizing this compound in their studies. This

document outlines typical product specifications, detailed analytical methodologies, and the

metabolic context of its unlabeled analogue.

Certificate of Analysis and Specifications
While a Certificate of Analysis (CoA) is specific to each manufactured lot, the following table

summarizes the typical specifications for 4-Pyridoxic Acid-d3 based on commercially

available data.[1][2] Lot-specific CoAs should be obtained from the supplier.
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Parameter Typical Specification

Product Name 4-Pyridoxic Acid-d3

CAS Number 1435934-03-4

Molecular Formula C₈H₆D₃NO₄

Molecular Weight 186.18 g/mol

Purity >95% (typically determined by HPLC)[1]

Appearance Solid

Storage Temperature -20°C[1]

Isotopic Enrichment Deuterium

Unlabeled CAS No. 82-82-6[1]

Experimental Protocols
The quantification of 4-Pyridoxic Acid in biological matrices is commonly performed using High-

Performance Liquid Chromatography (HPLC). 4-Pyridoxic Acid-d3 serves as an ideal internal

standard for these assays due to its similar chemical and physical properties to the unlabeled

analyte, allowing for accurate quantification by correcting for matrix effects and variations in

sample processing.

HPLC Method for the Analysis of 4-Pyridoxic Acid in
Human Urine
This section details a validated HPLC-UV method for the determination of 4-pyridoxic acid in

human urine.

2.1.1. Sample Preparation

To a 1.0 mL aliquot of a urine sample, add a known concentration of 4-Pyridoxic Acid-d3 as

an internal standard.

Add 100 µL of 6% perchloric acid to precipitate proteins.
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Vortex the mixture for 1 minute.

Centrifuge the sample at 10,000 x g for 10 minutes.

Filter the supernatant through a 0.22 µm syringe filter.

The filtered supernatant is ready for HPLC analysis.

2.1.2. Chromatographic Conditions

Instrument: Waters 2695 separation module with a Waters 2998 photodiode array detector or

equivalent.

Column: Waters Symmetry® C18, 250 mm × 4.6 mm, 5 µm particle size.

Mobile Phase: A mixture of methanol and 35 mM sodium phosphate buffer containing 2.5

mM sodium heptane polysulfonate, adjusted to pH 3.5 with 85% o-phosphoric acid.

Flow Rate: 1.0 mL/min.

Column Temperature: 25°C.

Injection Volume: 50 µL.

Detection: UV at 302 nm.

Run Time: 10 minutes.

2.1.3. Data Analysis

The concentration of 4-pyridoxic acid in the urine sample is determined by comparing the peak

area ratio of the analyte to the internal standard (4-Pyridoxic Acid-d3) against a calibration

curve prepared with known concentrations of unlabeled 4-pyridoxic acid and a constant

concentration of the internal standard.

Experimental Workflow
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Workflow for the HPLC analysis of 4-Pyridoxic Acid in urine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b602533?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway
4-Pyridoxic acid is the primary catabolic end product of vitamin B6 metabolism. The biologically

active form of vitamin B6, pyridoxal 5'-phosphate (PLP), is dephosphorylated to pyridoxal.

Pyridoxal is then oxidized to 4-pyridoxic acid, which is subsequently excreted in the urine. This

conversion is catalyzed by aldehyde oxidase or an NAD+-dependent aldehyde dehydrogenase.
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Metabolic conversion of Pyridoxal 5'-phosphate to 4-Pyridoxic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Pyridoxic Acid-d3 | CAS 1435934-03-4 | LGC Standards [lgcstandards.com]

2. scbt.com [scbt.com]

To cite this document: BenchChem. [Technical Guide: 4-Pyridoxic Acid-d3 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602533#4-pyridoxic-acid-d3-certificate-of-analysis-
and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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